1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-NITROPHENOXY)-1-PROPANONE

• IUPAC Name: 1-[5-hydroxy-3-methyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-2-(4-nitrophenoxy)propan-1-one
• InChI: InChI=1S/C14H14F3N3O5/c1-8-7-13(22,14(15,16)17)19(18-8)12(21)9(2)25-11-5-3-10(4-6-11)20(23)24/h3-6,9,22H,7H2,1-2H3
• InChI Key: ZXCFRGUOAKYJAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C(F)(F)F)O)C(=O)C(C)OC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H14F3N3O5
• Molecular Weight: 361.27 g/mol

Description

1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-NITROPHENOXY)-1-PROPANONE is a complex organic compound with significant potential in various scientific fields. This compound features a pyrazole ring substituted with hydroxy, methyl, and trifluoromethyl groups, and a nitrophenoxy group attached to a propanone backbone. Its unique structure imparts distinct chemical properties and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-NITROPHENOXY)-1-PROPANONE typically involves multi-step organic reactions. . The hydroxy and methyl groups are then added via selective functionalization reactions. The final step involves the coupling of the pyrazole derivative with 4-nitrophenoxypropanone under controlled conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to enhance yield and purity. Techniques such as high-pressure reactors, continuous flow synthesis, and advanced purification methods like chromatography and crystallization are employed to scale up the production while maintaining the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

1-[5-HYDROXY-3-METHYL-5-(TRIFLUOROMETHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-(4-NITROPHENOXY)-1-PROPANONE undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitro group can be reduced to an amine under suitable conditions.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Catalysts such as palladium on carbon (Pd/C) or iron powder in acidic medium.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or